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Specification

Supplier A
(Scientificlabs) [1]

Supplier B
(MedChemExpress) [2]

Supplier C (Santa Cruz
Biotechnology) [3]

CAS Number

Molecular
Formula

Molecular
Weight

Purity (HPLC)

Isotopic
Enrichment

Melting Range

Price

Experimental Application and Workflow

1329612-29-4

min. 97%

min. 98% (Deuterium)

217 - 222 °C

£470.23 (10 mg)

1329612-29-4

C1613CH14D3ClOs

356.78

Price on request

126-07-8 (unlabeled)

C16(13C)H14D3ClIOs6

356.78

$268.00 (1 mg)
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Based on the search results, Griseofulvin-13C,d3 is primarily used as an internal standard for quantitative
analysis. Its labeled structure allows for precise tracking and measurement, correcting for variations in

sample preparation and instrument analysis [2] [3].

The following diagram outlines a typical experimental workflow using this isotopic standard in bioanalytical

studies, such as investigating the pharmacokinetics of Griseofulvin.
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The general methodology for its use involves [2] [3]:

e Sample Preparation: The isotopic standard is added in a known, precise amount to all experimental
samples, calibration standards, and quality control samples at the initial stage of preparation.

e Co-extraction: The standard and the natural Griseofulvin from the sample are processed together
through all subsequent steps (like extraction and purification), ensuring they experience the same
losses or matrix effects.

¢ Instrumental Analysis: The mixture is analyzed using techniques like Liquid Chromatography-
Mass Spectrometry (LC-MS/MS). The distinct mass difference (due to 3C and deuterium) allows the
instrument to differentiate the standard from the analyte.

¢ Quantification: The ratio of the signal from the natural Griseofulvin to the signal from the isotopic
standard is used for calculation. This ratio compensates for inefficiencies and variations, leading to
highly accurate concentration measurements.
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Key Considerations for Researchers

¢ Primary Use: Griseofulvin-13C,d3 is intended for research use only and is a powerful tool for
tracing and quantifying the parent drug in complex biological matrices [2] [3].

¢ Information Gaps: The search results lack direct, experimental head-to-head performance data
comparing different vendors' products. Certificates of Analysis (CoA), which provide lot-specific data,
are critical for making a final selection [3].

e Next Steps: To build a thorough comparison guide, | recommend you obtain the latest Certificate
of Analysis (CoA) and Safety Data Sheet (SDS) directly from the suppliers for the specific
product lot you are considering [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Griseofulvin-13C,d3, Analytica | R1489-10MG [scientificlabs.co.uk]
2. Griseofulvin-13C,d3 | Stable Isotope [medchemexpress.com]
3. Griseofulvin-13C,d3 (CAS 126-07-8 (unlabeled)) [scbt.com]

To cite this document: Smolecule. [Griseofulvin-13C,d3 Analytical Standard Specifications].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b12890075#griseofulvin-13c-d3-analytical-standard-

certification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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